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Compound of Interest

Compound Name: 3-Chloro-5-methylbenzaldehyde

CAS No.: 103426-20-6

Cat. No.: B111031

Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide on the Melting and Boiling Points of 3-Chloro-5-
methylbenzaldehyde

This technical guide provides a detailed overview of the available physicochemical properties

of 3-Chloro-5-methylbenzaldehyde, with a focus on its melting and boiling points. While

specific experimental values for the melting and boiling points of 3-Chloro-5-
methylbenzaldehyde are not readily available in publicly accessible databases, this guide

furnishes detailed, standard experimental protocols for their determination in a laboratory

setting.

Physicochemical Data of 3-Chloro-5-
methylbenzaldehyde
A summary of the available quantitative data for 3-Chloro-5-methylbenzaldehyde is

presented below. It is important to note the absence of experimentally determined melting and

boiling points in common chemical databases.
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Property Value Source

Chemical Formula C₈H₇ClO [1][2]

Molecular Weight 154.59 g/mol [1]

IUPAC Name
3-chloro-5-

methylbenzaldehyde
[1]

CAS Number 103426-20-6 [1]

Monoisotopic Mass 154.0185425 Da [1]

Experimental Protocols for Melting and Boiling
Point Determination
The following sections detail standard laboratory procedures for the experimental determination

of the melting and boiling points of a solid organic compound like 3-Chloro-5-
methylbenzaldehyde.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

capillary method is a common and reliable technique for this measurement.[3]

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of the dry, powdered 3-Chloro-5-methylbenzaldehyde
is placed in a capillary tube, which is sealed at one end.[4] The tube is tapped gently to pack

the sample to a height of about 1-2 mm.[4]

Apparatus Setup: The capillary tube is inserted into a melting point apparatus, such as a

Mel-Temp or DigiMelt unit, alongside a calibrated thermometer.[5]

Approximate Melting Point Determination: An initial, rapid heating of the sample is performed

to determine an approximate melting range. This provides a target for a more precise

measurement.
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Accurate Melting Point Determination: A fresh sample is heated slowly, at a rate of about 1-

2°C per minute, as the temperature approaches the approximate melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes liquid

is recorded as the end of the melting range. For a pure compound, this range should be

narrow (0.5-1.0°C).

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6] For small quantities of a substance, a micro boiling point

determination using a capillary tube is a suitable method.[6][7]

Methodology: Micro Boiling Point Determination

Sample Preparation: A few milliliters of the liquid sample (if 3-Chloro-5-
methylbenzaldehyde is in liquid form or melted) are placed in a small test tube.[8]

Capillary Insertion: A smaller capillary tube, sealed at one end, is placed inside the test tube

with its open end downwards.[9]

Apparatus Setup: The test tube is attached to a thermometer, and both are suspended in a

heating bath (e.g., paraffin oil or a heating block) without the test tube touching the bottom of

the bath.[6]

Heating and Observation: The bath is heated gently and stirred to ensure uniform

temperature distribution.[6] As the temperature rises, air trapped in the small capillary will be

expelled.[7]

Data Recording: When a rapid and continuous stream of bubbles emerges from the inverted

capillary, the heating is stopped.[7] The temperature at which the liquid begins to enter the

capillary tube upon cooling is recorded as the boiling point.[7]

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Sample Preparation Melting Point Measurement

Start Powder the dry sample Pack sample into capillary tube Insert into apparatus Rapid heating for approximate range Slow heating (1-2°C/min) near range Observe melting Record T_start and T_end

Apparatus Setup Boiling Point Determination

Start Add sample to test tube Insert inverted capillary Assemble with thermometer in heating bath Heat the bath gently Observe continuous stream of bubbles Stop heating and allow to cool Observe liquid entering capillary Record temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-3-chloro-5-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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